Cas no 1849274-92-5 (3-(Oxolan-2-yl)butan-2-amine)

• Product Name: 3-(Oxolan-2-yl)butan-2-amine
• CAS No: 1849274-92-5
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5617434
• PubChem ID: 130577762
• Update Time: 2025-05-19

3-(Oxolan-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2961492
• 1849274-92-5
• 3-(oxolan-2-yl)butan-2-amine
• 3-(Oxolan-2-yl)butan-2-amine

• Inchi： 1S/C8H17NO/c1-6(7(2)9)8-4-3-5-10-8/h6-8H,3-5,9H2,1-2H3
• InChI Key： HZLADAYKQFHBQP-UHFFFAOYSA-N
• SMILES： O1CCCC1C(C)C(C)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(Oxolan-2-yl)butan-2-amine

Professional Introduction to 3-(Oxolan-2-yl)butan-2-amine (CAS No. 1849274-92-5)

3-(Oxolan-2-yl)butan-2-amine, identified by its Chemical Abstracts Service (CAS) number CAS No. 1849274-92-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework that combines an oxolane ring with an amine-substituted butanediol backbone, has garnered attention for its potential applications in drug discovery and molecular engineering.

The structural motif of 3-(Oxolan-2-yl)butan-2-amine is particularly noteworthy due to its ability to serve as a versatile intermediate in the synthesis of more complex pharmacophores. The presence of the oxolane ring, a five-membered heterocyclic structure containing one oxygen atom, imparts specific steric and electronic properties that can be exploited in medicinal chemistry. Meanwhile, the amine functionality at the second carbon of the butanediol chain provides a reactive site for further chemical modifications, enabling the construction of diverse molecular architectures.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways through intricate interactions with target proteins and enzymes. The unique conformational flexibility offered by the oxolane ring in 3-(Oxolan-2-yl)butan-2-amine makes it an attractive scaffold for designing ligands with high specificity and affinity. This has led to several innovative approaches in the synthesis of enzyme inhibitors and receptor modulators, where the oxolane moiety plays a crucial role in optimizing binding interactions.

One of the most compelling aspects of 3-(Oxolan-2-yl)butan-2-amine is its potential as a building block for the development of novel therapeutic agents. For instance, researchers have explored its utility in creating derivatives that exhibit antimicrobial, anti-inflammatory, or anticancer properties. The oxolane ring's ability to engage in hydrogen bonding and hydrophobic interactions with biological targets has been particularly valuable in designing molecules with enhanced pharmacological activity. Furthermore, the amine group provides a site for covalent linkage to other functional groups, allowing for the creation of prodrugs or conjugates that improve bioavailability and targeted delivery.

The synthesis of 3-(Oxolan-2-yl)butan-2-amine represents a fascinating example of modern organic chemistry techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework with high precision. These methods not only ensure regioselectivity but also allow for the introduction of chiral centers, which are critical for achieving enantiopure compounds with optimal biological activity.

In the context of drug discovery, 3-(Oxolan-2-yl)butan-2-amine has been investigated for its role in modulating key signaling pathways implicated in various diseases. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in metabolic disorders and neurodegenerative conditions. The oxolane ring's structural features have been found to enhance binding affinity to certain protein targets, while the amine group facilitates post-translational modifications that can fine-tune pharmacokinetic profiles.

The growing body of research on 3-(Oxolan-2-yl)butan-2-amine underscores its significance as a versatile intermediate in pharmaceutical chemistry. By leveraging its unique structural properties, scientists are able to design molecules with tailored biological activities that address unmet medical needs. As synthetic methodologies continue to evolve, the potential applications of this compound are likely to expand further, opening new avenues for therapeutic innovation.

The future prospects for 3-(Oxolan-2-yl)butan-2-amine are bright, particularly as computational chemistry and artificial intelligence begin to play larger roles in drug design. Machine learning algorithms can predict how different structural modifications will affect biological activity, enabling researchers to rapidly screen large libraries of derivatives. This approach could accelerate the discovery process and lead to the identification of novel therapeutic candidates based on this promising scaffold.

In conclusion, 3-(Oxolan-2-yl)butan-2-amine (CAS No. 1849274-92) stands out as a compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing molecules that interact selectively with biological targets. As our understanding of molecular interactions continues to deepen, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.